Cas no 112811-57-1 (3-Desmethyl Gatifloxacin)

• Product Name: 3-Desmethyl Gatifloxacin
• CAS No: 112811-57-1
• MF: C₁₈H₂₀FN₃O₄
• MW: 361.36750793457
• MDL: MFCD25973505
• CID: 149255
• Update Time: 2025-05-20

3-Desmethyl Gatifloxacin Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-6-fluoro-8-methoxy-4-oxo-7-(piperazin-1-yl)-1,4-dihydroquinoline-3-carboxylic acid
• 3-Desmethyl Gatifloxacin
• 1-Cyclopropyl-6-fluoro-8-methoxy-4-oxo-7-(piperazin-1-yl)-1,4-dihydroquinoline-3-carboxylic ac...
• 3-Quinolinecarboxylicacid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-7-(1-piperazinyl)-
• 1-cyclopropyl-6-fluoro-8-methoxy-4-oxo-7-piperazin-1-ylquinoline-3-carboxylic acid
• AM 1147
• PD 135042
• Gatifloxacin Impurity D
• Gatifloxacin USP IMpurity D
• 1-Cyclopropyl-6-fluoro-1,4-dihydro-8-Methoxy-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxylic Acid
• 1-Cyclopropyl-6-fluoro-8-Methoxy-4-oxo-7-(piperazin-1-yl)1,4-dihydroquinoline-3-carboxylic acid

• MDL： MFCD25973505
• Inchi： 1S/C18H20FN3O4/c1-26-17-14-11(8-13(19)15(17)21-6-4-20-5-7-21)16(23)12(18(24)25)9-22(14)10-2-3-10/h8-10,20H,2-7H2,1H3,(H,24,25)
• InChI Key： XJCSNIFKGXSDGN-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C(C(=O)O)=CN(C=2C(=C1N1CCNCC1)OC)C1CC1)=O

Computed Properties

• Exact Mass: 361.14400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 83.80000
• LogP: 1.98570

Additional information on 3-Desmethyl Gatifloxacin

3-Desmethyl Gatifloxacin: A Comprehensive Overview

3-Desmethyl Gatifloxacin, also known by its CAS number 112811-57-1, is a fluoroquinolone derivative that has garnered significant attention in the field of antimicrobial research. This compound represents a modified version of gatifloxacin, a fourth-generation fluoroquinolone, and is characterized by the removal of a methyl group from its structure. This structural modification has been shown to potentially alter its pharmacokinetic properties, making it an interesting subject for further investigation in the development of novel antimicrobial agents.

The fluoroquinolone class of antibiotics has been widely used for the treatment of bacterial infections due to their broad spectrum of activity and efficacy. However, the emergence of antibiotic resistance has necessitated the exploration of new derivatives and modifications to enhance their potency and reduce resistance. In this context, 3-Desmethyl Gatifloxacin stands out as a promising candidate, with recent studies suggesting improved activity against certain bacterial strains compared to its parent compound.

Recent research has focused on understanding the mechanism of action of 3-Desmethyl Gatifloxacin. Like other fluoroquinolones, it primarily targets DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication and repair. However, structural modifications such as the removal of the methyl group may enhance its ability to penetrate bacterial cells or bind more effectively to these enzymes. Studies published in 2023 have demonstrated that this compound exhibits potent activity against Gram-negative bacteria, including E. coli and Klebsiella pneumoniae, which are notorious for developing resistance to conventional antibiotics.

In addition to its antimicrobial properties, the pharmacokinetic profile of 3-Desmethyl Gatifloxacin has been a focal point of recent investigations. Preclinical studies indicate that this compound may have an improved half-life compared to gatifloxacin, potentially reducing the frequency of dosing and enhancing patient compliance. Furthermore, its bioavailability appears to be unaffected by food intake, which is a significant advantage in clinical settings where adherence to medication regimens can be challenging.

The synthesis of 3-Desmethyl Gatifloxacin involves a multi-step process that begins with the modification of gatifloxacin's structure. Researchers have employed various synthetic strategies, including dealkylation reactions and selective oxidation techniques, to achieve the desired structural changes. These methods have been optimized to ensure high yields and purity, making large-scale production feasible for preclinical and clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Desmethyl Gatifloxacin in treating bacterial infections. Early results suggest that this compound maintains a favorable safety profile, with minimal adverse effects reported in animal models. However, further studies are required to confirm these findings in human subjects and establish its optimal dosage regimen.

Beyond its therapeutic potential, the development of 3-Desmethyl Gatifloxacin highlights the importance of continuous innovation in antibiotic research. As bacterial resistance continues to evolve, novel compounds like this one offer hope for overcoming current limitations in antimicrobial therapy. The integration of advanced synthetic techniques with cutting-edge pharmacological studies ensures that researchers are well-equipped to address these challenges head-on.

In conclusion, 3-Desmethyl Gatifloxacin (CAS No. 112811-57-1) represents a significant advancement in the field of antimicrobial agents. Its unique structural modifications, enhanced pharmacokinetic properties, and potent antibacterial activity make it a compelling candidate for future clinical applications. As research progresses, this compound has the potential to play a pivotal role in combating antibiotic resistance and improving patient outcomes worldwide.